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Compound of Interest

Compound Name: MB076

Cat. No.: B12384461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of MB076,

also known as Diethyl pyrocarbonate (DEPC), for laboratory use. DEPC is a chemical agent

primarily used to inactivate RNase enzymes in water and laboratory utensils, crucial for

handling RNA.

Product Information
MB076 is the product code for Diethyl pyrocarbonate (DEPC). It is a colorless to amber liquid

with the following properties:

Property Value

CAS Number 1609-47-8

Molecular Formula C₆H₁₀O₅

Molecular Weight 162.14 g/mol

Appearance Colourless to amber liquid

Solubility 33.3 mg/mL in ethanol

Storage 2 - 8°C

Shelf Life 4 years
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Mechanism of Action
DEPC inactivates enzymes, particularly RNases, through the carboxymethylation of histidine,

and to a lesser extent, lysine, cysteine, and tyrosine residues. This modification alters the

enzyme's active site, rendering it non-functional.

Safety and Handling Precautions
DEPC is a hazardous chemical and should be handled with appropriate safety measures in a

fume hood.

Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.

Precautionary Statements: Wear protective gloves, protective clothing, eye protection, and

face protection. Wash skin thoroughly after handling. Avoid breathing fumes or vapors.

First Aid:

If inhaled: Move the person to fresh air. Call a poison center or doctor if you feel unwell.

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

If in eyes: Rinse cautiously with water for several minutes. If eye irritation persists, get

medical advice.

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

Experimental Protocols
Protocol for Preparing RNase-Free Water
This protocol describes the standard procedure for treating water with DEPC to eliminate

RNase contamination.

Materials:

MB076 (DEPC)
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Nuclease-free glassware

Distilled or deionized water

Stir plate and magnetic stir bar

Autoclave

Procedure:

In a fume hood, add 0.1% (v/v) of DEPC to the water to be treated (e.g., 1 mL of DEPC to 1

L of water).

Stir the solution vigorously for at least 1 hour at room temperature.

Autoclave the treated water for at least 15 minutes at 121°C (15 psi) to inactivate the DEPC.

This process breaks down DEPC into ethanol and carbon dioxide.

Allow the water to cool completely before use. The water is now RNase-free and can be

used for RNA-related experiments.

Protocol for Treating Solutions with DEPC
This protocol is for treating buffered solutions. Note that DEPC can react with Tris and HEPES

buffers, so it is not recommended for these.

Materials:

MB076 (DEPC)

Solution to be treated (e.g., saline, phosphate buffer)

Nuclease-free glassware

Stir plate and magnetic stir bar

Autoclave

Procedure:
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Prepare the desired salt solution at the final concentration.

In a fume hood, add 0.1% (v/v) of DEPC to the solution.

Stir the solution for at least 1 hour at room temperature.

Autoclave the solution for 15 minutes at 121°C to inactivate the DEPC.

Allow the solution to cool before use.

Visualizations
Experimental Workflow for DEPC Treatment
The following diagram illustrates the workflow for preparing RNase-free water using MB076
(DEPC).
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To cite this document: BenchChem. [Application Notes and Protocols for MB076 (Diethyl
Pyrocarbonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384461#mb076-solution-preparation-and-
handling-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12384461?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384461#mb076-solution-preparation-and-handling-for-laboratory-use
https://www.benchchem.com/product/b12384461#mb076-solution-preparation-and-handling-for-laboratory-use
https://www.benchchem.com/product/b12384461#mb076-solution-preparation-and-handling-for-laboratory-use
https://www.benchchem.com/product/b12384461#mb076-solution-preparation-and-handling-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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